Cas no 1429628-96-5 (4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol)

• Product Name: 4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol
• CAS No: 1429628-96-5
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 6176060
• PubChem ID: 165898506
• Update Time: 2025-08-05

4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol
• 1429628-96-5
• EN300-1924054

• Inchi： 1S/C9H9BrO2/c1-2-8(11)7-5-6(10)3-4-9(7)12/h2-5,8,11-12H,1H2
• InChI Key： YFYJENLCJWBJIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C=C)O)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol

4-Bromo-2-(1-Hydroxyprop-2-en-1-yl)Phenol: A Comprehensive Overview

4-Bromo-2-(1-hydroxyprop-2-en-1-yl)phenol, also known by its CAS number 1429628-96-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a phenol group substituted with a bromine atom at the para position and a hydroxypropenyl group at the ortho position. The presence of these functional groups makes it an interesting subject for both academic research and industrial applications.

The synthesis of 4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol typically involves multi-step organic reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the reaction conditions for this compound.

In terms of applications, 4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol has shown promise in the pharmaceutical industry as a potential drug candidate. Its structure allows for interactions with various biological targets, making it a valuable intermediate in drug discovery programs. Additionally, this compound has been studied for its potential use in agrochemicals, where it exhibits activity against certain plant pathogens.

Recent studies have focused on the pharmacokinetic properties of 4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for determining its suitability as a therapeutic agent. Findings indicate that the compound has favorable bioavailability and low toxicity, which are essential traits for drug candidates.

The structural versatility of 4-bromo-2-(1-hydroxyprop-2-en-1-yl)phenol also makes it an attractive molecule for material science applications. Researchers have explored its use as a precursor for advanced materials, such as polymers and nanoparticles. Its ability to undergo various chemical modifications further enhances its utility in these areas.

In conclusion, 4-bromo-2-(1-hydroxyprop-2-en-1-yllphenol, with its unique structure and diverse functional groups, continues to be a focal point in both academic and industrial research. Its potential applications span across pharmaceuticals, agrochemicals, and materials science, making it a compound of significant interest in contemporary chemistry.